Cas no 1260002-59-2 (2-{(tert-butoxy)carbonylamino}-3-(2,3,4,5-tetrafluorophenyl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(2,3,4,5-tetrafluorophenyl)propanoic acid
• CAS No: 1260002-59-2
• MF: C₁₄H₁₅F₄NO₄
• MW: 337.266818284988
• CID: 6312830
• PubChem ID: 155971087
• Update Time: 2025-10-23

2-{(tert-butoxy)carbonylamino}-3-(2,3,4,5-tetrafluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(2,3,4,5-tetrafluorophenyl)propanoic acid
• EN300-12585959
• AT29086
• 2-((TERT-BUTOXYCARBONYL)AMINO)-3-(2,3,4,5-TETRAFLUOROPHENYL)PROPANOIC ACID
• 1260002-59-2
• 2-{[(tert-butoxy)carbonyl]amino}-3-(2,3,4,5-tetrafluorophenyl)propanoic acid

• Inchi： 1S/C14H15F4NO4/c1-14(2,3)23-13(22)19-8(12(20)21)5-6-4-7(15)10(17)11(18)9(6)16/h4,8H,5H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： UXVCDTGBXTTYRF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1CC(C(=O)O)NC(=O)OC(C)(C)C)F)F)F

Computed Properties

• Exact Mass: 337.09372061g/mol
• Monoisotopic Mass: 337.09372061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(2,3,4,5-tetrafluorophenyl)propanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-3-(2,3,4,5-tetrafluorophenyl)propanoic acid (CAS No. 1260002-59-2)

2-{(tert-butoxy)carbonylamino}-3-(2,3,4,5-tetrafluorophenyl)propanoic acid (CAS No. 1260002-59-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of Boc-protected amino acids, which are widely used as intermediates in peptide synthesis and drug development. The presence of a tetrafluorophenyl group enhances its lipophilicity and metabolic stability, making it a valuable building block for designing bioactive molecules.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties, such as increased bioavailability and resistance to enzymatic degradation. Researchers are particularly interested in CAS No. 1260002-59-2 for its potential applications in protease inhibitors and kinase modulators, which are critical in treating diseases like cancer and viral infections. The compound's Boc-protecting group also allows for selective deprotection under mild conditions, facilitating its use in complex synthetic pathways.

From an environmental perspective, the synthesis and handling of 2-{(tert-butoxy)carbonylamino}-3-(2,3,4,5-tetrafluorophenyl)propanoic acid align with the principles of green chemistry. Modern synthetic routes emphasize minimizing waste and using eco-friendly solvents, addressing concerns raised by regulatory bodies and sustainability advocates. This compound's stability under ambient conditions further reduces risks associated with storage and transportation.

The versatility of CAS No. 1260002-59-2 extends to material science, where its fluorine-rich structure contributes to the development of advanced polymers and coatings. These materials exhibit exceptional resistance to heat, chemicals, and UV radiation, meeting the needs of industries ranging from aerospace to electronics. As the push for high-performance materials intensifies, this compound is poised to play a pivotal role in innovation.

Analytical characterization of 2-{(tert-butoxy)carbonylamino}-3-(2,3,4,5-tetrafluorophenyl)propanoic acid typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm structural integrity, which are essential for reproducible results in research and industrial applications. The compound's well-defined spectral signatures also simplify quality control processes.

Looking ahead, the exploration of CAS No. 1260002-59-2 in bioconjugation and drug delivery systems represents a promising frontier. Its ability to form stable covalent bonds with biomolecules opens doors to targeted therapies and diagnostic tools. With the rise of personalized medicine, such tailored solutions are increasingly sought after by healthcare providers and patients alike.

In summary, 2-{(tert-butoxy)carbonylamino}-3-(2,3,4,5-tetrafluorophenyl)propanoic acid stands at the intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with rigorous safety and sustainability standards, make it a compound of enduring relevance in scientific and industrial communities.